2,4-Dichloro-5-nitrobenzaldehyde
Cat. No. B1598341
M. Wt: 220.01 g/mol
InChI Key: ZFEFNOHHULUFFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:5][c:6]1[c:7]([CH:8]=[O:9])[cH:10][cH:11][c:12]([Cl:14])[cH:13]1.[OH:1][N+:2]([O-:3])=[O:4].[S:15](=[O:16])(=[O:17])([OH:18])[OH:19]>>[O-:1][N+:2](=[O:4])[c:11]1[cH:10][c:7]([CH:8]=[O:9])[c:6]([Cl:5])[cH:13][c:12]1[Cl:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1ccc(Cl)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cc([N+](=O)[O-])c(Cl)cc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
